Cas no 1603354-77-3 ((2-amino-6-chloro-3-methylphenyl)methanol)

• Product Name: (2-amino-6-chloro-3-methylphenyl)methanol
• CAS No: 1603354-77-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 4607852
• PubChem ID: 114536068
• Update Time: 2025-06-08

(2-amino-6-chloro-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-amino-6-chloro-3-methylphenyl)methanol
• Benzenemethanol, 2-amino-6-chloro-3-methyl-

• Inchi： 1S/C8H10ClNO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-3,11H,4,10H2,1H3
• InChI Key： WJPULIKDQJYWNT-UHFFFAOYSA-N
• SMILES： C1(CO)=C(Cl)C=CC(C)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (2-amino-6-chloro-3-methylphenyl)methanol

Comprehensive Overview of (2-amino-6-chloro-3-methylphenyl)methanol (CAS No. 1603354-77-3)

(2-amino-6-chloro-3-methylphenyl)methanol, with the CAS number 1603354-77-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique amino and hydroxymethyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential role in developing novel therapeutic agents and advanced materials.

The molecular structure of (2-amino-6-chloro-3-methylphenyl)methanol features a chloro-substituted benzene ring, which enhances its reactivity and versatility in chemical transformations. This property makes it a valuable building block in medicinal chemistry, particularly for designing small-molecule inhibitors and ligands. Recent studies highlight its utility in drug discovery, where it contributes to the development of compounds targeting enzyme modulation and receptor binding.

In the context of green chemistry and sustainable synthesis, 1603354-77-3 has been explored for its compatibility with eco-friendly reaction conditions. Researchers are investigating its use in catalytic processes and microwave-assisted synthesis, aligning with the global push for reduced environmental impact in chemical manufacturing. This aligns with trending searches on "sustainable chemical intermediates" and "green synthesis methods," reflecting growing industry demand.

Another area of interest is the compound's potential in agrochemical research. Its structural motifs are being studied for pesticide and herbicide development, addressing challenges like crop resistance and environmental persistence. Queries such as "novel agrochemical intermediates" and "chloro-phenyl derivatives in agriculture" frequently appear in scientific databases, underscoring its relevance.

From a technical standpoint, (2-amino-6-chloro-3-methylphenyl)methanol requires careful handling due to its reactive functional groups. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring purity for research applications. This ties into popular search terms like "analytical methods for aromatic amines" and "characterization of hydroxymethyl compounds."

The compound's patent landscape reveals its inclusion in several pharmaceutical formulations, particularly for central nervous system (CNS) disorders and anti-inflammatory agents. This connects to trending topics such as "CNS drug intermediates" and "patented chemical entities," frequently searched by IP professionals and medicinal chemists.

In summary, CAS 1603354-77-3 represents a multifaceted compound with expanding applications across life sciences and material innovation. Its structural features and reactivity profile position it as a key player in addressing contemporary challenges in drug development, sustainable chemistry, and agricultural science. Ongoing research continues to uncover new possibilities for this versatile intermediate.